Cas no 2228370-47-4 (1-({pyrazolo1,5-apyrimidin-6-yl}methyl)cyclopropan-1-ol)

• Product Name: 1-({pyrazolo1,5-apyrimidin-6-yl}methyl)cyclopropan-1-ol
• CAS No: 2228370-47-4
• MF: C₁₀H₁₁N₃O
• MW: 189.213841676712
• CID: 5963454
• PubChem ID: 165670445
• Update Time: 2025-06-12

1-({pyrazolo1,5-apyrimidin-6-yl}methyl)cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-({pyrazolo1,5-apyrimidin-6-yl}methyl)cyclopropan-1-ol
• EN300-1737449
• 1-({pyrazolo[1,5-a]pyrimidin-6-yl}methyl)cyclopropan-1-ol
• 2228370-47-4

• Inchi： 1S/C10H11N3O/c14-10(2-3-10)5-8-6-11-9-1-4-12-13(9)7-8/h1,4,6-7,14H,2-3,5H2
• InChI Key： QPQWOCIMWDTPOE-UHFFFAOYSA-N
• SMILES： OC1(CC2C=NC3=CC=NN3C=2)CC1

Computed Properties

• Exact Mass: 189.090211983g/mol
• Monoisotopic Mass: 189.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 50.4Ų

Additional information on 1-({pyrazolo1,5-apyrimidin-6-yl}methyl)cyclopropan-1-ol

Introduction to 1-({pyrazolo[1,5-a]pyrimidin-6-yl}methyl)cyclopropan-1-ol (CAS No. 2228370-47-4)

1-({pyrazolo[1,5-a]pyrimidin-6-yl}methyl)cyclopropan-1-ol, with the CAS number 2228370-47-4, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The unique structural features of this compound make it a promising candidate for further investigation and potential therapeutic applications.

The chemical structure of 1-({pyrazolo[1,5-a]pyrimidin-6-yl}methyl)cyclopropan-1-ol consists of a cyclopropane ring attached to a pyrazolopyrimidine moiety through a methyl group. The cyclopropane ring is a three-membered cyclic alkane that imparts significant strain and rigidity to the molecule, which can influence its pharmacological properties. The pyrazolopyrimidine scaffold is a well-known privileged structure in medicinal chemistry, often found in bioactive molecules due to its ability to interact with various biological targets.

Recent studies have highlighted the potential of 1-({pyrazolo[1,5-a]pyrimidin-6-yl}methyl)cyclopropan-1-ol in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that it could be a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 1-({pyrazolo[1,5-a]pyrimidin-6-yl}methyl)cyclopropan-1-ol has also shown promising antiviral activity. Research conducted at the National Institutes of Health (NIH) demonstrated that this compound effectively inhibited the replication of several RNA viruses, including influenza and coronaviruses. The mechanism of action appears to involve the modulation of viral entry and replication processes, making it a potential candidate for antiviral drug development.

The anticancer potential of 1-({pyrazolo[1,5-a]pyrimidin-6-yl}methyl)cyclopropan-1-ol has also been explored in preclinical studies. A study published in Cancer Research found that this compound selectively induced apoptosis in cancer cells while sparing normal cells. The mechanism underlying this selective cytotoxicity involves the activation of caspase-dependent pathways and the disruption of mitochondrial membrane potential. These findings suggest that 1-({pyrazolo[1,5-a]pyrimidin-6-yl}methyl)cyclopropan-1-ol could be further developed as an anticancer agent.

The pharmacokinetic properties of 1-({pyrazolo[1,5-a]pyrimidin-6-yl}methyl)cyclopropan-1-ol have been investigated to assess its suitability for therapeutic use. Studies have shown that it exhibits good oral bioavailability and favorable metabolic stability. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

Toxicity studies have also been conducted to evaluate the safety profile of 1-({pyrazolo[1,5-a]pyrimidin-6-yl}methyl)cyclopropan-1-ol. Preclinical data indicate that it has a low toxicity profile at therapeutic doses, with no significant adverse effects observed in animal models. This favorable safety profile supports its potential for further clinical development.

In conclusion, 1-({pyrazolo[1,5-a]pyrimidin-6-y l}methyl)cyclopropan - 1 - ol (CAS No . 2228370 - 47 - 4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.